Cas no 597-50-2 (Triethylphosphine oxide)

Triethylphosphine oxide Properties

Names and Identifiers

• Triethylphosphine oxide
• Triethylphosphineoxidewhitextl
• 1-diethylphosphorylethane
• Triethylphoshorus oxide
• Triethylphospine oxide
• NSC-41934
• UNII-EBL8T8KF7P
• 4-04-00-03463 (Beilstein Handbook Reference)
• TRIETHYLPHOSPHINEOXIDE
• SKF 39804
• FT-0632483
• (C2H5)3PO
• EBL8T8KF7P
• (diethylphosphoryl)ethane
• NSC 41934
• DTXSID40208407
• InChI=1/C6H15OP/c1-4-8(7,5-2)6-3/h4-6H2,1-3H
• SY061293
• NSC41934
• BRN 1741571
• Et3PO
• AI3-51002
• MFCD00013914
• (C2H5)3P=O
• Phosphine oxide, triethyl-
• SCHEMBL563067
• Triethylphosphine oxide, 97%
• AKOS024366920
• BCP22512
• TL 433
• 597-50-2
• DB-030474
• G77390
• +Expand

• MDL： MFCD00013914
• InChIKey： ZSSWXNPRLJLCDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H15OP/c1-4-8(7,5-2)6-3/h4-6H2,1-3H3
• SMILES： CCP(=O)(CC)CC

Computed Properties

• Exact Mass: 134.086052g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 134.086052g/mol
• Monoisotopic Mass: 134.086052g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 8
• Complexity: 79.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.40920
• PSA: 26.88000
• Refractive Index: 1.399
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 243 ºC
• Melting Point: 48-52 °C (lit.)
• Flash Point: 101 ºC
• Color/Form: Not available
• Stability/Shelf Life: hygroscopic
• Solubility: Not available
• Density: 0.884